2,6-difluoro-4-nitropyridine

• IUPAC Name: 2,6-difluoro-4-nitropyridine
• InChI: InChI=1S/C5H2F2N2O2/c6-4-1-3(9(10)11)2-5(7)8-4/h1-2H
• InChI Key: SECYBHQWKXUPOB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1F)F)[N+](=O)[O-]
• Molecular Formula: C5H2F2N2O2
• Molecular Weight: 160.08 g/mol
• CAS RN: 1807176-11-9

Description

2,6-Difluoro-4-nitropyridine (2,6-DFNP) is an organic compound with a molecular formula of C5H3F2NO2. It is a colorless, crystalline solid that is soluble in most organic solvents. 2,6-DFNP is used in the synthesis of a variety of organic compounds, including pharmaceuticals and pesticides. It is also used in the synthesis of dyes and pigments, as well as in the production of perfumes and fragrances.

Scientific Research Applications

1. Structural Analysis and Molecular Behavior

• The molecule 3,5-Difluoro-4-nitropyridine N-oxide shows interesting structural characteristics, such as a twist around the C-NO2 bond. This provides insights into the molecular behavior of related compounds like 2,6-difluoro-4-nitropyridine (Batsanov, 2000).

2. Molecular Structure and Vibrational Studies

• Density functional theory (DFT) calculations have been used to study the molecular structure and vibrational properties of similar compounds, shedding light on the properties of this compound (Yıldırım et al., 2011).

3. Synthesis Methodologies

• Innovative synthesis methods for nitropyridines, including derivatives of this compound, have been explored. These methods have implications for the synthesis of biologically active compounds (Le & Nishiwaki, 2018).

4. Regiocontrol in Synthesis

• The study of nucleophilic substitution in halopyridines, including difluoropyridines, helps in understanding the synthetic manipulation of this compound and related compounds (Schlosser et al., 2005).

5. Vibrational Spectroscopy and Molecular Dynamics

• Investigations using FT-IR and FT-Raman spectroscopy on similar nitropyridines contribute to the understanding of molecular dynamics and stability, relevant to this compound (Karnan et al., 2012).

6. Chemical Reactivity and Electronic Properties

• Studies on the electronic properties and chemical reactivity of various nitropyridines, including their nucleophilic substitution patterns, are pertinent for understanding the reactivity of this compound (Zhang & Duan, 2011).